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Compound of Interest

Compound Name: 2-Ethynylthiophene

Cat. No.: B1312097

Introduction:

2-Ethynylthiophene (CAS No. 4298-52-6) is a five-membered heterocyclic compound
featuring a thiophene ring substituted with an ethynyl group. This terminal alkyne functionality
makes it a valuable and versatile building block in organic synthesis, particularly in the fields of
medicinal chemistry, materials science, and drug discovery. The thiophene nucleus is
considered a "privileged structure” in medicinal chemistry, often serving as a bioisostere for
benzene rings, which can enhance pharmacological properties and modulate metabolic
stability.[1][2] Thiophene derivatives have demonstrated a wide array of biological activities,
including anti-inflammatory, antimicrobial, and anticancer properties.[2][3]

The high reactivity of the terminal alkyne allows 2-ethynylthiophene to participate in a variety
of coupling reactions, such as Sonogashira, and click chemistry reactions, enabling the
construction of complex molecular architectures. Given its importance, securing a reliable
source of high-purity 2-ethynylthiophene is critical for researchers to ensure the accuracy and
reproducibility of experimental results. This guide provides an overview of commercial
suppliers, a summary of its applications, and key experimental protocols relevant to its use.

Commercial Supplier Data

Sourcing high-purity 2-ethynylthiophene is essential for research applications. The following
table summarizes the specifications from several commercial suppliers. Purity levels are
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typically determined by Gas Chromatography (GC) or other analytical methods. Researchers
should note that some suppliers provide the product for early discovery research and may not
perform extensive analytical testing themselves.[4]
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Supplier

Product
Number

Purity
Specificat
ion

Molecular
Formula

Molecular
Weight (
g/mol )

CAS
Number

Additiona
| Notes

ChemScen

e

CS-
W011286

>97%][5]

CeHaS[5]

108.16[5]

4298-52-
6[5]

Stored at
4°C under
nitrogen.[5]

Tokyo
Chemical
Industry
(TCI)

E0915

>96.0%
(GC)

CeHaS

108.16

4298-52-6

Light
sensitive,
air
sensitive,
heat
sensitive.
Store
refrigerated
(0-10°C)
under inert

gas.

Apollo
Scientific

OR9291

95%]6]

CeH4S

108.16[6]

4298-52-
6[6]

Boiling
point: 78-
80°C/88m
mHg.[6]

Sigma-
Aldrich

AldrichCP
R

Not
specified[4]

CeHaS[4]

108.16[4]

4298-52-
6[4]

Product
intended
for early
discovery
research;
buyer
assumes
responsibili
ty for
confirming

purity.[4]

BLD

Pharm

BLD-
131365

Not

specified

CeHaS[7]

108.16[7]

4298-52-
6[7]

Recommen
ded

storage in
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freezer
under
-20°C.[7]

Applications in Drug Discovery and Materials
Science

The structural attributes of 2-ethynylthiophene make it a key component in the synthesis of
novel compounds for various applications. The thiophene ring is a core component in
numerous FDA-approved drugs.[2] Its derivatives are investigated for a range of therapeutic
areas due to their diverse biological activities.[3]
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2-Ethynylthiophene

Drug Discovery Targets

Anticancer Agents Anti-inflammatory Drugs Antimicrobial Compounds
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Sample Preparation
(Weigh, Dissolve, Dilute)

'

Filter Sample HPLC System Setup
(0.45 um syringe filter) (Equilibrate Column)

Inject Sample into HPLC

Data Acquisition
(Generate Chromatogram)

Data Analysis
(Integrate Peaks)

Calculate Purity
(Area % Method)
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Identify Need for
High-Purity 2-Ethynylthiophene

Search for Commercial Suppliers

. Re-evaluate Suppliers or
Sl S gellar e FlEess Consider Custom Synthesis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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